Cas no 1344570-53-1 (2-(3R)-3-aminobutyl-3-bromophenol)

• Product Name: 2-(3R)-3-aminobutyl-3-bromophenol
• CAS No: 1344570-53-1
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5851100
• PubChem ID: 131145872
• Update Time: 2025-08-04

2-(3R)-3-aminobutyl-3-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-aminobutyl-3-bromophenol
• 1344570-53-1
• 2-[(3R)-3-aminobutyl]-3-bromophenol
• EN300-1915635

• Inchi： 1S/C10H14BrNO/c1-7(12)5-6-8-9(11)3-2-4-10(8)13/h2-4,7,13H,5-6,12H2,1H3/t7-/m1/s1
• InChI Key： WBZOAASPJZMZON-SSDOTTSWSA-N
• SMILES： BrC1=CC=CC(=C1CC[C@@H](C)N)O

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(3R)-3-aminobutyl-3-bromophenol

Introduction to 2-(3R)-3-aminobutyl-3-bromophenol (CAS No. 1344570-53-1)

2-(3R)-3-aminobutyl-3-bromophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1344570-53-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural arrangement of an amine-substituted butyl chain and a brominated phenolic ring, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents.

The structural motif of 2-(3R)-3-aminobutyl-3-bromophenol incorporates several key functional groups that contribute to its chemical reactivity and biological relevance. The presence of a bromo substituent on the phenolic ring enhances its interaction with various biological targets, while the amine group attached to a butyl side chain provides a site for further derivatization and functionalization. This combination makes it a versatile scaffold for designing molecules with tailored pharmacological properties.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The chiral center at the (3R)-configuration of the butyl group in 2-(3R)-3-aminobutyl-3-bromophenol is particularly noteworthy, as enantiomeric purity can significantly influence the pharmacokinetic and pharmacodynamic profiles of drug candidates. The precise stereochemistry of this compound may play a crucial role in optimizing its biological activity and minimizing off-target effects.

One of the most compelling aspects of 2-(3R)-3-aminobutyl-3-bromophenol is its potential application in the field of oncology. Preclinical studies have suggested that compounds with similar structural features may exhibit inhibitory effects on kinases and other enzymes overexpressed in cancer cells. The bromo phenol core has been identified as a promising scaffold for developing molecules that can disrupt signaling pathways critical for tumor growth and progression. Furthermore, the amine butyl side chain offers opportunities for further chemical modifications to enhance binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of molecules like 2-(3R)-3-aminobutyl-3-bromophenol. These computational tools allow researchers to predict the binding modes of candidate compounds with biological targets, thereby accelerating the drug discovery process. The integration of experimental data with computational predictions has led to more efficient strategies for identifying lead compounds with high therapeutic potential.

The synthesis of 2-(3R)-3-aminobutyl-3-bromophenol presents unique challenges due to its complex stereochemical requirements. Traditional synthetic routes often require multi-step processes involving careful control of reaction conditions to ensure high enantiomeric purity. However, recent innovations in asymmetric synthesis have provided new methodologies for constructing chiral centers with high efficiency. These advancements have not only simplified the synthesis of complex molecules like 2-(3R)-3-aminobutyl-3-bromophenol but also reduced production costs, making it more accessible for further research and development.

In addition to its applications in oncology, 2-(3R)-3-aminobutyl-3-bromophenol has shown promise in other therapeutic areas, including neurodegenerative diseases and infectious disorders. Studies have indicated that compounds with similar structural features may interact with neurotransmitter receptors and ion channels, potentially offering new treatments for conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, its ability to modulate immune responses suggests that it may be useful in developing therapies for infectious diseases caused by bacterial or viral pathogens.

The safety profile of 2-(3R)-3-aminobutyl-3-bromophenol is another critical consideration in its development as a therapeutic agent. Preclinical toxicology studies are essential for evaluating its potential side effects and determining appropriate dosage regimens. These studies provide valuable insights into how the compound behaves within living systems, helping researchers identify any risks associated with its use. By conducting thorough safety assessments, scientists can ensure that 2-(3R)-3-aminobutyl-3-bromophenol is developed into a safe and effective treatment for patients.

The future prospects for 2-(3R)-3-aminobutyl-3-bromophenol are bright, given its unique structural features and potential biological activities. As research continues to uncover new therapeutic applications, this compound is likely to play an increasingly important role in drug development. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies will be essential in bringing this promising molecule from preclinical studies to clinical trials and ultimately to patients in need.